Cas no 38262-85-0 (4-(2-Methylphenyl)phenol)

• Product Name: 4-(2-Methylphenyl)phenol
• CAS No: 38262-85-0
• MF: C₁₃H₁₂O
• MW: 184.233783721924
• MDL: MFCD06802303
• CID: 1092851
• Update Time: 2025-06-14

4-(2-Methylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2'-Methyl-[1,1'-biphenyl]-4-ol
• 2'-METHYL[1,1'-BIPHENYL]-4-OL
• 2'-methyl-4-hydroxybiphenyl
• 4-(2-Methylphenyl)phenol

• MDL： MFCD06802303
• Inchi： 1S/C13H12O/c1-10-4-2-3-5-13(10)11-6-8-12(14)9-7-11/h2-9,14H,1H3
• InChI Key： YHAIWSIWRGOXDL-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C1C=CC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(2-Methylphenyl)phenol

Comprehensive Analysis of 4-(2-Methylphenyl)phenol (CAS No. 38262-85-0): Properties, Applications, and Industry Trends

4-(2-Methylphenyl)phenol (CAS No. 38262-85-0), also known as o-Cresol-p-phenylphenol, is a versatile organic compound with a molecular formula of C₁₃H₁₂O. This aromatic phenol derivative has garnered significant attention in industrial and research fields due to its unique chemical structure, which combines a phenolic hydroxyl group with a 2-methylphenyl substituent. The compound's dual-functional nature enables diverse applications ranging from polymer stabilizers to specialty chemical intermediates.

Recent trends in sustainable chemistry have increased interest in 4-(2-Methylphenyl)phenol as a potential green alternative in material science. Researchers are exploring its role in bio-based polymers, particularly as a cross-linking agent for environmentally friendly resins. The compound's thermal stability (decomposition temperature >250°C) makes it valuable for high-performance materials, aligning with the growing demand for heat-resistant additives in automotive and aerospace applications.

The synthesis pathway of 38262-85-0 typically involves Friedel-Crafts alkylation or coupling reactions, with ongoing optimization for atom economy and reduced byproduct formation. Advanced catalytic systems employing zeolite catalysts or ionic liquids have shown promise in improving yield (>85%) while minimizing environmental impact. These developments address the pharmaceutical industry's need for high-purity intermediates, where 4-(2-Methylphenyl)phenol serves as a precursor for certain biologically active compounds.

In analytical chemistry, CAS 38262-85-0 demonstrates distinct chromatographic behavior (retention time 8.2 min in reverse-phase HPLC with 70% methanol mobile phase). Its UV-Vis spectrum shows characteristic absorption at 275 nm (ε = 3200 L·mol^-1·cm^-1), facilitating quality control in manufacturing processes. The compound's crystallographic data (monoclinic crystal system, space group P2₁/c) further supports material characterization efforts in solid-state chemistry research.

Market analysis indicates growing demand for 4-(2-Methylphenyl)phenol in Asia-Pacific regions, particularly for electronic-grade chemicals used in semiconductor manufacturing. The compound's low dielectric constant (ε_r = 2.8 at 1 MHz) makes it suitable for advanced encapsulation materials in microelectronics. Furthermore, its antioxidant properties are being evaluated for lubricant formulations, responding to the automotive industry's shift toward energy-efficient additives.

Recent patent filings (2021-2023) reveal innovative applications of 38262-85-0 in self-healing materials and smart coatings. When combined with supramolecular polymers, the compound contributes to dynamic covalent networks that enable temperature-responsive properties. These advancements align with the circular economy paradigm, where 4-(2-Methylphenyl)phenol-based materials demonstrate reprocessability without significant performance degradation.

From a regulatory perspective, CAS No. 38262-85-0 complies with major chemical inventories including TSCA, EINECS, and PICCS. Ongoing eco-toxicity studies (Daphnia magna EC₅₀ >100 mg/L) support its classification as an environmentally benign substance under REACH guidelines. This favorable profile positions the compound for expanded use in consumer product formulations, particularly in personal care preservatives where phenol derivatives show efficacy against microbial contamination.

The future outlook for 4-(2-Methylphenyl)phenol appears promising, with research focusing on its nanocomposite applications and catalytic functionalities. Emerging studies explore its potential as a ligand precursor in transition metal complexes for homogeneous catalysis. As industries prioritize molecular diversification strategies, this compound's structural modularity offers numerous opportunities for tailored material design across multiple technological sectors.